Cas no 206184-49-8 (Tenofovir hydrate)

• Product Name: Tenofovir hydrate
• CAS No: 206184-49-8
• Molecular Formula: C₉H₁₆N₅O₅P
• Molecular Weight: 305.2276
• MDL: MFCD11519982
• CID: 66736
• PubChem ID: 21146529

Tenofovir hydrate Properties

Names and Identifiers

• (R)-(((1-(6-Amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphonic acid hydrate
• 9-[(R)-2-(Phosphonomethoxy)propyl]adenine monohydrate
• (r)-[[2-(6-amino-9h-purin-9-yl)-1-methylethoxy]methyl]-phosphonic acid monohydrate
• (R)-9-(2-phosphonylmethoxypropyl)adenine (R-PMPA)
• (R)-9-(2-phosphonylmethoxy propyl)adenine
• Tenofovir hydrate
• R-PMPA
• GS 1278 hydrate
• PMPA hydrate
• TDF hydrate
• Tenofovir Monohydrate
• Unii-99yxe507il
• Tenofovir impurity 7
• [[(1R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxy]methyl]phosphonic acid monohydrate
• Tenofovir (hydrate)
• tenofovir.H2O
• 99YXE507IL
• Tenofovir [USAN]
• Tenofovir (USAN)
• ({[(2R)-1-(6-amino-9H-purin-9-yl)propan-2-yl]oxy}methyl)phosphonic acid--water (1/1)
• Viread hydrate
• C9H16N5O5P
• BCP11366
• EBD34584
• 0568A
• [(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethylphosphonic acid;hydrate
• [(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethylphosphonic acid hydrate
• CHEMBL3989702
• ({[(2R)-1-(6-amino-9H-purin-9-yl)propan-2-yl]oxy}methyl)phosphonic acid hydrate
• AS-74359
• 206184-49-8
• MFCD11519982
• HY-13910A
• CS-1874
• PHOSPHONIC ACID, P-(((1R)-2-(6-AMINO-9H-PURIN-9-YL)-1-METHYLETHOXY)METHYL)-, HYDRATE (1:1)
• [[(R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxy]methyl]phosphonic acid, monohydrate
• TENOFOVIR [VANDF]
• Tenofovirhydrate
• D06074
• TFV
• 9-((R)-2-PHOSPHONOMETHOXY-PROPYL)ADENINE MONOHYDRATE
• J-013466
• 9-[(r)-2-(phosphonomethoxy)propyl]adenine mono-hydrate
• s4879
• CHEBI:63716
• (R)-((2-(6-Amino-9H-purin-9-yl)-1-methylethoxy)methyl)phosphonic acid monohydrate
• AKOS015901786
• TENOFOVIR [MART.]
• Phosphonic acid, ((2-(6-amino-9H-purin-9-yl)-1-methylethoxy)methyl)-, monohydrate, (R)-
• 5143H
• SCHEMBL3133902
• TENOFOVIR [USP-RS]
• GS 1278 hydrate;PMPA hydrate;TDF hydrate
• AC-24577
• Tenofovir monohydrate- (R)-[[2-(6-Amino-9Hpurin-9-yl)-1-methylethoxy]0methyl]-phosphonic acid monohydrate
• Phosphonic acid, P-[[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl]-, hydrate (1:1)
• DA-58402
• GS 1278 hydrate; PMPA hydrate

• MDL： MFCD11519982
• InChIKey： PINIEAOMWQJGBW-FYZOBXCZSA-N
• Inchi： 1S/C9H14N5O4P.H2O/c1-6(18-5-19(15,16)17)2-14-4-13-7-8(10)11-3-12-9(7)14;/h3-4,6H,2,5H2,1H3,(H2,10,11,12)(H2,15,16,17);1H2/t6-;/m1./s1
• SMILES： P(C([H])([H])O[C@]([H])(C([H])([H])[H])C([H])([H])N1C([H])=NC2=C(N([H])[H])N=C([H])N=C12)(=O)(O[H])O[H].O([H])[H]

Computed Properties

• Exact Mass: 305.08900
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 305.08890563g/mol
• Heavy Atom Count: 20
• Complexity: 354
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 137

Experimental Properties

• LogP: 0.46570
• PSA: 155.42000
• Boiling Point: 616.1°C at 760 mmHg
• Melting Point: 293-297°C
• Specific Rotation: -18.0° - -22.0° (c=1, 0.1M HCl)

Tenofovir hydrate Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： 45
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H301
• Warning Statement： P301+P310
• Storage Condition：4°C, stored under nitrogen
• Risk Phrases： 25
• Signal Word：Danger

Tenofovir hydrate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%